Cas no 552867-30-8 (Carbamic acid, (2-amino-6-hydroxyphenyl)-, 1,1-dimethylethyl ester)

Carbamic acid, (2-amino-6-hydroxyphenyl)-, 1,1-dimethylethyl ester structure
552867-30-8 structure
Product name:Carbamic acid, (2-amino-6-hydroxyphenyl)-, 1,1-dimethylethyl ester
CAS No:552867-30-8
MF:C11H16N2O3
MW:224.25634
CID:1595745
PubChem ID:53419996

Carbamic acid, (2-amino-6-hydroxyphenyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, (2-amino-6-hydroxyphenyl)-, 1,1-dimethylethyl ester
    • tert-butyl 2-amino-6-hydroxyphenylcarbamate
    • tert-butyl N-(2-amino-6-hydroxyphenyl)carbamate
    • SCHEMBL1172821
    • KQPLSWSDMLZMBN-UHFFFAOYSA-N
    • DB-299079
    • tert-Butyl (2-amino-6-hydroxyphenyl)carbamate
    • DTXSID00697550
    • 552867-30-8
    • MDL: MFCD09751988
    • Inchi: InChI=1S/C11H16N2O3/c1-11(2,3)16-10(15)13-9-7(12)5-4-6-8(9)14/h4-6,14H,12H2,1-3H3,(H,13,15)
    • InChI Key: KQPLSWSDMLZMBN-UHFFFAOYSA-N
    • SMILES: CC(C)(OC(NC1=C(N)C=CC=C1O)=O)C

Computed Properties

  • Exact Mass: 224.11618
  • Monoisotopic Mass: 224.11609238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 84.6Ų
  • XLogP3: 1.5

Experimental Properties

  • PSA: 84.58

Carbamic acid, (2-amino-6-hydroxyphenyl)-, 1,1-dimethylethyl ester Related Literature

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